Cas no 62708-43-4 (Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-)
![Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl- structure](https://ossimg.kuujia.com/scimg/63000/62708-43-4x500.png)
62708-43-4 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-
Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-
- 4-methylbicyclo[4.2.0]octa-1(6),2,4-trien-7-one
- 62708-43-4
- DTXSID40372930
- AKOS004907557
-
- Inchi： 1S/C9H8O/c1-6-2-3-7-5-9(10)8(7)4-6/h2-4H,5H2,1H3
- InChI Key： MHMVDXUAAIOEOC-UHFFFAOYSA-N
- SMILES： O=C1CC2C=CC(C)=CC=21
Computed Properties
- Exact Mass: 132.05754
- Monoisotopic Mass: 132.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl- Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
62708-43-4 (Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-) Related Products
- 17283-12-4(1-(3,4-Dimethylphenyl)propan-1-one)
- 3469-06-5(Benzocyclobuten-1(2h)-one)
- 2040-14-4(2'-Methylpropiophenone)
- 2040-15-5(1-mesitylpropan-1-one)
- 35031-55-1(1-(2,4-dimethylphenyl)propan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
